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Compound of Interest

Compound Name: Org 25935

Cat. No.: B10764295

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of Org 25935 (CAS No. 949588-40-3), a selective inhibitor of the glycine transporter
GlyT-1. Adherence to these guidelines is essential for ensuring personnel safety and
minimizing environmental impact.

Hazard Identification and Safety Data Summary

Org 25935 is a potent neuroactive compound. The primary hazards associated with this
substance are harm if swallowed and high toxicity to aquatic life with long-lasting effects.[1]
While specific quantitative toxicity data such as an LD50 value are not readily available in
published literature, the compound is classified as Acute Toxicity, Oral (Category 4).[1]

Quantitative Safety Information
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Parameter

Data

Source

GHS Classification

Acute Toxicity, Oral (Category
4); Acute Aguatic Toxicity
(Category 1); Chronic Aquatic
Toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

CAS Number

949588-40-3

[1]

Molecular Formula

C21H25N0O3.HCI

[1]

Molecular Weight

375.89 g/mol

Appearance

White solid

Storage Temperature

-20°C (as powder), -80°C (in

solvent)

[1]

Personal Protective Equipment (PPE) Protocol

Due to its potent nature, strict adherence to PPE protocols is mandatory. The following table

outlines the required PPE and its purpose.

Required Personal Protective Equipment
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PPE Item Specification Purpose

Chemical-resistant gloves )
) o ) Prevents skin contact and
Hand Protection (e.g., nitrile), double-gloving ]
absorption.
recommended.

Disposable full-body suit (e.g., _ _
) ) Protects skin and clothing from
Body Protection Tyvek) or a dedicated lab coat o
_ contamination.
with long sleeves.

) Chemical splash goggles or a Prevents eye contact with
Eye Protection ] )
full-face shield. powder or solutions.

A NIOSH-approved respirator
or handling within a certified
chemical fume hood. For ] ]
, _ o , Prevents inhalation of the
Respiratory Protection weighing and handling of
} powdered compound.
powder, a powered air-
purifying respirator (PAPR) is

recommended.

Foot Protection Closed-toe shoes. Protects feet from spills.

Step-by-Step PPE Donning and Doffing Procedure:

A meticulous procedure for putting on and taking off PPE is critical to prevent contamination.
Donning (Putting On) PPE:

e Hand Hygiene: Thoroughly wash and dry your hands.

o Gown/Suit: Put on the disposable suit or lab coat, ensuring it is securely fastened.

o Mask/Respirator: Don the respirator, ensuring a proper fit and seal.

o Eye Protection: Put on safety goggles or a face shield.

o Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of the gown. Don a
second pair of gloves over the first.
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Doffing (Taking Off) PPE:

Gloves (Outer Pair): Remove the outer pair of gloves, peeling them off without touching the
outside with your bare hands.

e Gown/Suit and Inner Gloves: Remove the gown or suit and the inner pair of gloves together.
Peel the gown away from your body, rolling it inside-out. As you pull your hands out of the
sleeves, peel the gloves off at the same time, so they end up inside the rolled-up gown.

» Hand Hygiene: Perform hand hygiene.
o Eye Protection: Remove goggles or face shield from the back.
o Mask/Respirator: Remove the respirator from the back.

e Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational Plans: Handling and Experimental
Protocols

General Handling Precautions:

» Ventilation: Always handle Org 25935 in a well-ventilated area, preferably within a certified
chemical fume hood.[1]

e Avoid Contamination: Do not eat, drink, or smoke in areas where Org 25935 is handled.[1]

e Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were
worn.[1]

Representative Experimental Protocol: Preparation of Org 25935 for In Vivo Studies

This protocol is a representative example for preparing Org 25935 for intraperitoneal (i.p.)
injection in rodent models, based on methodologies described in the literature. Researchers
should adapt this protocol based on their specific experimental needs and institutional
guidelines.
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Materials:

e Org 25935 powder

» Sterile 0.9% NaCl solution (saline)
 Sterile vials

o Calibrated analytical balance

o Vortex mixer

» Sterile syringes and needles
Procedure:

e Pre-calculation: Determine the required concentration and total volume of the dosing solution
based on the animal weights and the target dose (e.g., 3 or 6 mg/kg).

» Weighing: Within a chemical fume hood or a ventilated balance enclosure, carefully weigh
the required amount of Org 25935 powder using a calibrated analytical balance.

e Solubilization: Transfer the weighed powder to a sterile vial. Add the calculated volume of
sterile 0.9% NaCl solution.

e Mixing: Securely cap the vial and vortex until the powder is completely dissolved.

e Administration: The solution should be administered i.p. approximately 40 minutes before the
experimental session, as peak extracellular glycine levels are expected around 50 minutes
post-administration.

» Storage of Solution: If not for immediate use, store the solution under appropriate sterile
conditions and at the recommended temperature. Stability of the solution should be
determined for longer-term storage.

Disposal Plan
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Proper disposal of Org 25935 and associated waste is critical to prevent environmental
contamination, given its high toxicity to aquatic life.

Step-by-Step Disposal Guidance:

e Segregation: All waste contaminated with Org 25935 must be segregated from general
laboratory waste. This includes:

o

Unused or expired Org 25935 powder.

[¢]

Empty original containers.

[¢]

Contaminated PPE (gloves, gowns, etc.).

[e]

Contaminated labware (vials, pipette tips, etc.).
e Waste Containers:

o Solid Waste: Place contaminated solid waste (PPE, labware) in a designated, sealed, and
clearly labeled hazardous waste container.

o Liquid Waste: Collect unused solutions in a dedicated, leak-proof, and clearly labeled
hazardous waste container. Do not pour down the drain.

o Sharps: Any contaminated needles or other sharps must be disposed of in a designated
sharps container for hazardous chemical waste.

o Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "Org 25935," and the associated hazards (e.g., "Toxic," "Hazardous
to the Aquatic Environment").

o Storage: Store sealed hazardous waste containers in a designated, secure, and well-
ventilated area away from incompatible materials.

o Collection and Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor. Follow all local, state, and federal regulations for
hazardous waste disposal.[1]
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Mechanism of Action and Signaling Pathway

Org 25935 is a selective inhibitor of the Glycine Transporter 1 (GlyT1). GlyT1 is primarily
responsible for the reuptake of glycine from the synaptic cleft into glial cells and presynaptic
neurons. By inhibiting GlyT1, Org 25935 increases the extracellular concentration of glycine.
Glycine is an essential co-agonist for the N-methyl-D-aspartate (NMDA) receptor. Enhanced
availability of glycine potentiates the activation of NMDA receptors by glutamate, thereby
modulating glutamatergic neurotransmission.
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Caption: Mechanism of action for Org 25935.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Org 25935]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764295#personal-protective-equipment-for-
handling-org-25935]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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